Cas no 933789-97-0 (H2N-PEG12-OH)

• Product Name: H2N-PEG12-OH
• CAS No: 933789-97-0
• MF: C₂₄H₅₁NO₁₂
• MW: 545.661249399185
• MDL: MFCD11041097
• CID: 2090644
• PubChem ID: 329823882
• Update Time: 2025-06-09

H2N-PEG12-OH Chemical and Physical Properties

Names and Identifiers

• H2N-PEG36-OH
• Amino-PEG12-alcohol
• H2N-PEG12-OH
• GS-9341
• C90653
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 933789-97-0
• NH2-PEG12-OH
• AKOS030213458
• Amino-PEG12-OH
• Amino-dPEG??-OH
• DA-70787
• SCHEMBL15500293
• MFCD11041097
• Amido-PEG12-alcohol
• 1345681-71-1
• 35-Amino-3,6,9,12,15,18,21,24,27,30,33-undecaoxapentatriacontan-1-ol
• SY251163
• HY-140205
• CS-0115378
• Amino-dPEG(R)12-OH
• BP-21503
• FP73013
• DPG-5813
• Amino-dPEG®12-OH

• MDL： MFCD11041097
• Inchi： 1S/C24H51NO12/c25-1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-21-23-37-24-22-36-20-18-34-16-14-32-12-10-30-8-6-28-4-2-26/h26H,1-25H2
• InChI Key： JPIQEMLLJLGGFV-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 545.34112606 g/mol
• Monoisotopic Mass: 545.34112606 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 34
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 545.7
• XLogP3: -3
• Topological Polar Surface Area: 148Ų

H2N-PEG12-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on H2N-PEG12-OH

Professional Introduction to Compound with CAS No. 933789-97-0 and Product Name: H2N-PEG12-OH

The compound with the CAS number 933789-97-0 and the product name H2N-PEG12-OH represents a significant advancement in the field of biopharmaceuticals and material science. This compound, featuring a primary amine group (H2N) linked to a polyethylene glycol (PEG) chain with a molecular weight of 1,764 Da (PEG12), has garnered considerable attention due to its versatile applications in drug delivery systems, biomaterials, and biomedical research.

H2N-PEG12-OH is synthesized through a well-established process involving the polymerization of ethylene oxide followed by functionalization with an amine group. The presence of the primary amine at one end of the PEG chain allows for facile conjugation with various biomolecules, including peptides, proteins, and small molecules, thereby enhancing their stability and bioavailability. This property makes it an invaluable tool in the development of targeted drug therapies and diagnostic agents.

In recent years, the use of PEGylated compounds has revolutionized the pharmaceutical industry. PEGylation, the process of attaching PEG chains to biomolecules, offers multiple benefits such as prolonged circulation time in blood, reduced immunogenicity, and improved solubility. The PEG12 moiety in H2N-PEG12-OH strikes an optimal balance between these properties, making it suitable for a wide range of applications.

One of the most compelling applications of H2N-PEG12-OH is in the field of targeted drug delivery. By conjugating therapeutic agents to this compound, researchers can achieve site-specific delivery, minimizing off-target effects and enhancing therapeutic efficacy. For instance, studies have demonstrated that PEGylated antibodies exhibit significantly improved pharmacokinetic profiles compared to their non-PEGylated counterparts. This improvement is attributed to the steric hindrance provided by the PEG chain, which prevents rapid clearance by mononuclear phagocytic systems.

Furthermore, H2N-PEG12-OH has found utility in nanomedicine. Its ability to functionalize nanoparticles makes it an excellent candidate for developing drug carriers that can traverse biological barriers and deliver payloads to specific cellular compartments. Recent research has shown that PEGylated nanoparticles exhibit enhanced stability in biological fluids, allowing for prolonged circulation times and repeated dosing intervals. This is particularly advantageous for chronic diseases where long-term treatment is required.

The role of H2N-PEG12-OH in biomaterials is equally noteworthy. Its biocompatibility and hydrophilicity make it an ideal candidate for creating hydrogels and coatings that can be used in tissue engineering and wound healing applications. For example, researchers have utilized PEG-based hydrogels to create scaffolds that mimic natural extracellular matrices, promoting cell adhesion and proliferation. These hydrogels can also be loaded with growth factors or therapeutic agents to accelerate tissue regeneration.

Recent advancements in biotechnology have further expanded the applications of H2N-PEG12-OH. Researchers are exploring its use in mRNA delivery systems, where PEGylation enhances the stability and protection of mRNA molecules during transit within cells. This has significant implications for gene therapy and vaccine development, as it allows for efficient delivery of genetic material without degradation.

The chemical properties of H2N-PEG12-OH also make it suitable for diagnostic applications. By labeling biomolecules or nanoparticles with this compound, researchers can develop highly sensitive detection assays for various diseases. For instance, PEGylated contrast agents have been used in magnetic resonance imaging (MRI) to improve image resolution and specificity. The prolonged circulation time provided by PEGylation ensures that these agents remain detectable for longer periods, allowing for more accurate diagnoses.

In conclusion, H2N-PEG12-OH (CAS No. 933789-97-0) represents a versatile and innovative compound with broad applications in pharmaceuticals, nanomedicine, biomaterials, and diagnostics. Its unique chemical structure allows for facile conjugation with various biomolecules while providing enhanced stability and bioavailability. As research continues to uncover new uses for this compound, its significance in advancing biomedical technologies is set to grow even further.